Cas no 1172826-24-2 (2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid)
1172826-24-2 structure
Product Name:2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
CAS No:1172826-24-2
MF:C14H14N2O2
MW:242.273163318634
CID:1075797
PubChem ID:44122336
Update Time:2025-04-20
2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
- 1172826-24-2
- 5-pyrimidinecarboxylic acid, 2-ethyl-4-(3-methylphenyl)-
- 2-Ethyl-4-(m-tolyl)pyrimidine-5-carboxylic acid
- ALBB-019459
- AKOS000265451
-
- MDL: MFCD14281668
- Inchi: 1S/C14H14N2O2/c1-3-12-15-8-11(14(17)18)13(16-12)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: KSYZFMLQMVCNJV-UHFFFAOYSA-N
- SMILES: OC(C1=CN=C(CC)N=C1C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.1Ų
2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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